molecular formula C17H23ClN2O2 B245985 N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide

N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide

Cat. No. B245985
M. Wt: 322.8 g/mol
InChI Key: XKIPMVXDDDLWCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide, also known as CMH-1, is a chemical compound that has been studied for its potential therapeutic applications in various diseases. CMH-1 is a small molecule inhibitor of the proteasome, which is a complex protein that plays a crucial role in the degradation of intracellular proteins.

Mechanism of Action

N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide is a small molecule inhibitor of the proteasome, which is a complex protein that plays a crucial role in the degradation of intracellular proteins. By inhibiting the proteasome, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide can induce cell death in cancer cells and protect neurons from damage. The exact mechanism of action of N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide is still under investigation, but it is believed to involve the inhibition of the proteasome's catalytic activity.
Biochemical and Physiological Effects:
N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has been shown to have several biochemical and physiological effects in various cell types. In cancer cells, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide can induce cell death by activating the intrinsic apoptotic pathway. In neurons, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide can protect against oxidative stress and improve cognitive function. In inflammatory cells, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide can reduce the production of pro-inflammatory cytokines and improve tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide is its specificity for the proteasome, which makes it a valuable tool for studying the role of the proteasome in various cellular processes. However, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide. One direction is the development of more potent and selective inhibitors of the proteasome. Another direction is the investigation of the role of the proteasome in various diseases and the potential therapeutic applications of proteasome inhibitors. Additionally, the use of N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide in combination with other drugs or therapies could be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide involves a series of chemical reactions starting from commercially available starting materials. The synthetic route involves the use of several reagents and solvents, and the final product is obtained after several purification steps. The synthesis of N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has been described in detail in the scientific literature, and it has been shown to be a reliable and reproducible method.

Scientific Research Applications

N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. In cancer, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has been shown to induce cell death in cancer cells, and it has been suggested as a potential therapeutic agent for the treatment of various types of cancer. In neurodegenerative diseases, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has been shown to protect neurons from damage and improve cognitive function. In inflammatory disorders, N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide has been shown to reduce inflammation and improve tissue damage.

properties

Molecular Formula

C17H23ClN2O2

Molecular Weight

322.8 g/mol

IUPAC Name

N-(3-chloro-4-morpholin-4-ylphenyl)cyclohexanecarboxamide

InChI

InChI=1S/C17H23ClN2O2/c18-15-12-14(19-17(21)13-4-2-1-3-5-13)6-7-16(15)20-8-10-22-11-9-20/h6-7,12-13H,1-5,8-11H2,(H,19,21)

InChI Key

XKIPMVXDDDLWCQ-UHFFFAOYSA-N

SMILES

C1CCC(CC1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl

Canonical SMILES

C1CCC(CC1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl

Origin of Product

United States

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